Cas no 2228210-19-1 ({7-oxabicyclo2.2.1heptan-2-yl}methyl sulfamate)

• Product Name: {7-oxabicyclo2.2.1heptan-2-yl}methyl sulfamate
• CAS No: 2228210-19-1
• MF: C₇H₁₃NO₄S
• MW: 207.24742102623
• CID: 6384008
• PubChem ID: 165973205
• Update Time: 2025-06-27

{7-oxabicyclo2.2.1heptan-2-yl}methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• {7-oxabicyclo2.2.1heptan-2-yl}methyl sulfamate
• 2228210-19-1
• {7-oxabicyclo[2.2.1]heptan-2-yl}methyl sulfamate
• EN300-2002979

• Inchi： 1S/C7H13NO4S/c8-13(9,10)11-4-5-3-6-1-2-7(5)12-6/h5-7H,1-4H2,(H2,8,9,10)
• InChI Key： YXRQFEDRJTXUMK-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1CC2CCC1O2

Computed Properties

• Exact Mass: 207.05652907g/mol
• Monoisotopic Mass: 207.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 87Ų

Additional information on {7-oxabicyclo2.2.1heptan-2-yl}methyl sulfamate

Introduction to {7-oxabicyclo2.2.1heptan-2-yl}methyl sulfamate (CAS No. 2228210-19-1)

{7-oxabicyclo2.2.1heptan-2-yl}methyl sulfamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2228210-19-1, belongs to a class of molecules known for their intricate cyclic structures and functional groups that make them promising candidates for drug discovery.

The molecular structure of {7-oxabicyclo2.2.1heptan-2-yl}methyl sulfamate features a bicyclic framework, which is a common motif in many biologically active molecules. The presence of an oxabicyclo group in its structure contributes to its stability and reactivity, making it a valuable scaffold for further chemical modifications. These structural characteristics have led researchers to explore its potential applications in various therapeutic areas.

In recent years, there has been a growing interest in the development of novel sulfamate derivatives as pharmacological agents. Sulfamates are known for their ability to interact with biological targets in multiple ways, often leading to the development of drugs with high specificity and efficacy. The incorporation of a sulfamate group into the {7-oxabicyclo2.2.1heptan-2-yl}methyl scaffold may enhance the compound's pharmacological properties, making it a promising candidate for further investigation.

One of the most compelling aspects of {7-oxabicyclo2.2.1heptan-2-yl}methyl sulfamate is its potential role in the development of new therapeutic agents. Current research in medicinal chemistry focuses on identifying and designing molecules that can modulate biological pathways associated with various diseases. The unique structural features of this compound suggest that it may have the ability to interact with specific enzymes or receptors, thereby influencing cellular processes.

Recent studies have begun to explore the biological activity of {7-oxabicyclo2.2.1heptan-2-yl}methyl sulfamate in vitro and in vivo models. Preliminary findings indicate that this compound exhibits interesting pharmacological properties that could make it useful in treating a range of conditions, including inflammatory diseases and neurological disorders. The exact mechanisms by which it exerts its effects are still under investigation, but these early results are encouraging.

The synthesis of {7-oxabicyclo2.2.1heptan-2-yl}methyl sulfamate presents unique challenges due to its complex molecular architecture. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield, which is essential for further biological testing. Researchers have developed novel synthetic routes that leverage modern techniques such as transition metal catalysis and asymmetric synthesis to construct the desired molecular framework efficiently.

The potential applications of {7-oxabicyclo2.2.1heptan-2-yl}methyl sulfamate extend beyond traditional pharmaceuticals. Its structural features also make it a valuable tool for chemical biology studies, where researchers use small molecules to probe biological mechanisms at the molecular level. This compound could serve as a key intermediate in the development of more complex molecules designed to study specific biological pathways.

As interest in targeted therapy continues to grow, compounds like {7-oxabicyclo2.2.1heptan-2-yl}methyl sulfamate are becoming increasingly important in drug discovery efforts. Their ability to interact with specific biological targets while maintaining structural complexity makes them attractive candidates for developing drugs with improved efficacy and reduced side effects compared to traditional therapeutics.

The future of {7-oxabicyclo2.2.1heptan-2-yl}methyl sulfamate research looks promising, with ongoing studies aimed at elucidating its mechanism of action and exploring new synthetic strategies for its derivatives. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these initial findings into tangible therapeutic benefits for patients worldwide.